1-(5-Chloro-1H-imidazo[4,5-b]pyridin-2-yl)ethanol

• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 1-(5-chloro-1H-imidazo[4,5-b]pyridin-2-yl)ethanol
• InChI: InChI=1S/C8H8ClN3O/c1-4(13)7-10-5-2-3-6(9)11-8(5)12-7/h2-4,13H,1H3,(H,10,11,12)
• InChI Key: KNKYHUIDFSNGBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=C(N1)C=CC(=N2)Cl)O

Description

1-(5-Chloro-1H-imidazo[4,5-b]pyridin-2-yl)ethanol is a useful research compound. Its molecular formula is C8H8ClN3O and its molecular weight is 197.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Chloropyridine-2,3-diamine (150 mg, 1.05 mmol) and 2-hydroxypropanoic acid (277 mg, 2.61 mmol) were heated to 110° C. for 4 hours. To the cooled mixture was then added 1 N hydrochloric acid, followed by 7N ammonia in methanol to neutralize the acid. The aqueous solution was then evaporated under reduced pressure and the resulting oil was purified via flash chromatography (silica, 0-3% methanol/ethyl acetate) to afford the title compound.